![molecular formula C29H21N3O2 B1261758 2-phenyl-N-(18-phenyl-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12,14,16-octaen-16-yl)acetamide](/img/structure/B1261758.png)
2-phenyl-N-(18-phenyl-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12,14,16-octaen-16-yl)acetamide
Overview
Description
LSM-1873 is an organooxygen compound and an organic heterotricyclic compound.
Scientific Research Applications
Molecular and Crystal Structure Studies
- Complex Molecular Structures : Research has explored the synthesis and structural analysis of compounds with complex molecular structures, such as 2-phenyl-N-(18-phenyl-11-oxa-13,15-diazatetracyclo[8.8.0.0²,⁷.0¹²,¹⁷]octadeca-1(10),2,4,6,8,12,14,16-octaen-16-yl)acetamide. Studies often involve X-ray diffraction and other analytical techniques to understand molecular conformations and crystal packing (Ganapathy, Damodharan, Manickam, & Sanmargam, 2013).
Synthesis and Chemical Reactions
Synthesis of Heterocyclic Compounds : This compound is part of research into synthesizing novel heterocyclic structures. Such research aims to develop new chemical entities with potential applications in various fields, including pharmaceuticals and materials science (Svetlik, Hanuš, & Bella, 1989).
Derivative Formation and Reactivity : Research also includes exploring the reactivity of related compounds to form various derivatives, enhancing our understanding of chemical bonding and reactions (Ostrovskii, Mazur, Mikhailenko, Aksenov, & Aksenov, 2016).
Pharmacological Research
- Evaluation of Biological Activity : Compounds similar in structure are evaluated for potential biological activities, such as antimicrobial or antitumor effects. This involves synthesis and subsequent in vitro testing to determine their efficacy against various cell lines or microbial species (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Material Science Applications
- Liquid Crystals and Mesophase Formation : Research in material science often investigates the properties of compounds, including their ability to form liquid crystals and mesophases. This is relevant for applications in electronic displays and other technologies (Hagar, Ahmed, & Alhaddad, 2019).
properties
Product Name |
2-phenyl-N-(18-phenyl-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12,14,16-octaen-16-yl)acetamide |
|---|---|
Molecular Formula |
C29H21N3O2 |
Molecular Weight |
443.5 g/mol |
IUPAC Name |
2-phenyl-N-(18-phenyl-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12,14,16-octaen-16-yl)acetamide |
InChI |
InChI=1S/C29H21N3O2/c33-24(17-19-9-3-1-4-10-19)32-28-27-25(21-12-5-2-6-13-21)26-22-14-8-7-11-20(22)15-16-23(26)34-29(27)31-18-30-28/h1-16,18,25H,17H2,(H,30,31,32,33) |
InChI Key |
QUVMAECBIAMORA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NC2=C3C(C4=C(C=CC5=CC=CC=C54)OC3=NC=N2)C6=CC=CC=C6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
